Cas no 1251648-70-0 (N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide)

N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide structure

1251648-70-0 structure

Product Name:N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide

CAS No:1251648-70-0

MF:C₁₁H₁₀N₄O₄S

MW:294.286500453949

CID:6053056

PubChem ID:49669812

Update Time:2025-09-21

N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide
- N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-dioxine-5-carboxamide
- 1,4-Dioxin-2-carboxamide, 5,6-dihydro-N-[5-(2-methyl-4-thiazolyl)-1,3,4-oxadiazol-2-yl]-
- 1251648-70-0
- F5946-0259
- N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]-5,6-dihydro-1,4-dioxine-2-carboxamide
- N-(5-(2-methylthiazol-4-yl)-1,3,4-oxadiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide
- AKOS024528000
- VU0528614-1
- Inchi： 1S/C11H10N4O4S/c1-6-12-7(5-20-6)10-14-15-11(19-10)13-9(16)8-4-17-2-3-18-8/h4-5H,2-3H2,1H3,(H,13,15,16)
- InChI Key： ZEWPRQLNVMSDEE-UHFFFAOYSA-N
- SMILES： O1CCOC=C1C(NC1=NN=C(C2=CSC(C)=N2)O1)=O

Computed Properties

Exact Mass: 294.04227599g/mol
Monoisotopic Mass: 294.04227599g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 408
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 128Å²

N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide Pricemore >>

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